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molecular formula C9H7ClN2OS B8470908 5-(4-Chlorophenyl)-3,6-dihydro-1,3,4-thiadiazin-2-one CAS No. 87427-66-5

5-(4-Chlorophenyl)-3,6-dihydro-1,3,4-thiadiazin-2-one

Cat. No. B8470908
CAS RN: 87427-66-5
M. Wt: 226.68 g/mol
InChI Key: MEUGLUVBMSAZAK-UHFFFAOYSA-N
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Patent
US08541412B2

Procedure details

A mixture of 2-bromo-1-(4-chloro-phenyl)-ethanone (90.71 mmoles) and hydrazine-carbothioic acid O-ethyl ester (90.71 mmoles) in acetonitrile (84 ml) is stirred at ambient temperature for 3 hours. The solid formed is filtered off, washed with acetonitrile and ethyl ether and then dried in vacuo to yield the title product, which is used directly in the next Step.
Name
2-bromo-1-(4-chloro-phenyl)-ethanone
Quantity
90.71 mmol
Type
reactant
Reaction Step One
Name
hydrazine-carbothioic acid O-ethyl ester
Quantity
90.71 mmol
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
84 mL
Type
solvent
Reaction Step One
Name
title product

Identifiers

REACTION_CXSMILES
Br[CH2:2][C:3]([C:5]1[CH:10]=[CH:9][C:8]([Cl:11])=[CH:7][CH:6]=1)=O.C([O:14][C:15]([NH:17][NH2:18])=[S:16])C>C(#N)C>[Cl:11][C:8]1[CH:9]=[CH:10][C:5]([C:3]2[CH2:2][S:16][C:15](=[O:14])[NH:17][N:18]=2)=[CH:6][CH:7]=1

Inputs

Step One
Name
2-bromo-1-(4-chloro-phenyl)-ethanone
Quantity
90.71 mmol
Type
reactant
Smiles
BrCC(=O)C1=CC=C(C=C1)Cl
Name
hydrazine-carbothioic acid O-ethyl ester
Quantity
90.71 mmol
Type
reactant
Smiles
C(C)OC(=S)NN
Name
acetonitrile
Quantity
84 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
is stirred at ambient temperature for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solid formed
FILTRATION
Type
FILTRATION
Details
is filtered off
WASH
Type
WASH
Details
washed with acetonitrile and ethyl ether
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 3 h
Name
title product
Type
product
Smiles
ClC1=CC=C(C=C1)C1=NNC(SC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.